N-(4-fluorophenethyl)-6-hydroxypyrimidine-4-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-6-oxo-1H-pyrimidine-4-carboxamide
• InChI: InChI=1S/C13H12FN3O2/c14-10-3-1-9(2-4-10)5-6-15-13(19)11-7-12(18)17-8-16-11/h1-4,7-8H,5-6H2,(H,15,19)(H,16,17,18)
• InChI Key: IJHZUDGTFMVBLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)C2=CC(=O)NC=N2)F
• Molecular Formula: C13H12FN3O2
• Molecular Weight: 261.25 g/mol

Description

“N-(4-fluorophenethyl)-6-hydroxypyrimidine-4-carboxamide” is a chemical compound that contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. It also has a fluorophenethyl group attached to the pyrimidine ring via an amide linkage.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a fluorophenethyl group, and an amide linkage. The fluorine atom in the fluorophenethyl group would be expected to have a significant impact on the electronic properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the fluorine atom could affect its reactivity and the polarity of the molecule.

Scientific Research Applications

Anticancer Activity

N-(4-fluorophenethyl)-6-hydroxypyrimidine-4-carboxamide has been investigated for its potential as an anticancer agent. Researchers have synthesized urea derivatives based on phenethylamine, with this compound bearing fluoro, methoxy, and methyl groups. Notably, 1,3-bis(4-methylphenethyl)urea demonstrated remarkable potency against HeLa (human cervical cancer) cells, outperforming cisplatin. .

Antioxidant Properties

The synthesized compounds were also evaluated for their antioxidant potential. Using methods such as DPPH, ABTS, and CUPRAC, researchers found that these urea derivatives displayed significant antioxidant activity. Notably, they outperformed standard antioxidants in these assays. .

Medicinal Chemistry Applications

Urea derivatives, including those based on phenethylamine, have gained attention in medicinal chemistry. These compounds exhibit diverse drug-like properties, such as antibacterial, antiviral, analgesic, and HDL-elevating effects. .

Drug Development

As a novel compound, N-(4-fluorophenethyl)-6-hydroxypyrimidine-4-carboxamide could serve as a starting point for drug development. Medicinal chemists may modify its structure to enhance specific properties or target other diseases.

Mechanism of Action

Target of Action

It’s structurally related compound, 4-fluorophenethyl alcohol, has been reported to interact with lysozyme . Lysozyme is an enzyme that plays a crucial role in the immune system by breaking down the cell walls of certain bacteria.

Mode of Action

Compounds with similar structures have been reported to exhibit antitumor activity . They are believed to interact with their targets, leading to changes in cellular processes such as cell cycle progression and apoptosis .

Biochemical Pathways

These compounds can interfere with the tricarboxylic acid cycle, leading to the death of pathogenic cells .

Result of Action

Related compounds have been reported to demonstrate antitumor activity, inducing cell cycle arrest at the s phase and causing apoptosis .

Future Directions

The future directions for this compound would depend on its intended use. If it’s a novel compound, further studies could be conducted to explore its potential applications, such as in drug development or as a building block in organic synthesis.